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Compound of Interest

Compound Name: 2-Aminobutane carbonate

Cat. No.: B15178581

2-Aminobutane Carbonate: A Historical and
Technical Overview

For Immediate Release

This technical guide provides a comprehensive overview of 2-Aminobutane Carbonate (also
known as sec-butylamine carbonate), a compound with a history rooted in the agrochemical
industry. While detailed scientific literature on its specific discovery and development is sparse,
this document synthesizes available historical data, outlines a plausible synthetic pathway, and
presents its known properties. This guide is intended for researchers, scientists, and
professionals in drug development and chemical history.

Historical Context and Discovery

2-Aminobutane carbonate (CAS Number: 61901-00-6) appears in chemical and regulatory
documents dating back to the 1960s. Reports from the United States Tariff Commission and the
Environmental Protection Agency in 1967 and 1968 categorize "2-Aminobutane carbonate”
and its synonym "sec-Butyl amine carbonate" as a pesticide. Its inclusion in these historical
records points to its development and use within the agrochemical sector, likely as a fungicide.
Amine carbonates, in general, were explored for their fungicidal properties during this period.
However, specific details regarding the initial synthesis, key researchers, or the exact timeline
of its discovery are not well-documented in publicly available scientific literature.
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Physicochemical Properties

Quantitative data for 2-aminobutane carbonate is limited. The properties are largely inferred
from its constituent components, 2-aminobutane and carbonic acid.

Property Data

Chemical Formula CsHi13NO:z (hypothesized)
Molecular Weight 119.16 g/mol (hypothesized)
CAS Number 61901-00-6

Appearance Likely a white solid

Solubility Expected to be soluble in water

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-aminobutane carbonate is not
readily available in published literature. However, its formation can be reliably predicted based
on the fundamental acid-base reaction between 2-aminobutane (a weak base) and carbonic
acid (a weak acid). Carbonic acid is formed in situ by the dissolution of carbon dioxide in water.

Generalized Experimental Protocol:

e Reaction Setup: 2-aminobutane is dissolved in an aqueous or polar solvent in a reaction
vessel equipped with a gas inlet and stirring mechanism.

o Carbonation: Carbon dioxide gas is bubbled through the 2-aminobutane solution under
controlled temperature and pressure.

» Precipitation: As the carbonic acid forms and reacts with the amine, the 2-aminobutane
carbonate salt is expected to precipitate out of the solution, particularly if the concentration
is sufficiently high and/or a less polar solvent is used.

« |solation and Purification: The resulting solid can be isolated by filtration, washed with a non-
polar solvent to remove any unreacted 2-aminobutane, and then dried under vacuum.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15178581?utm_src=pdf-body
https://www.benchchem.com/product/b15178581?utm_src=pdf-body
https://www.benchchem.com/product/b15178581?utm_src=pdf-body
https://www.benchchem.com/product/b15178581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reaction Stoichiometry:
2 CaH11N + H2CO3 — (CaH12N)2COs3

This stoichiometry represents the reaction of two molecules of 2-aminobutane with one

molecule of carbonic acid to form the carbonate salt.

Reaction Pathway and Logical Relationships

The formation of 2-aminobutane carbonate is a straightforward acid-base reaction. The
following diagrams illustrate the logical workflow of its synthesis and the chemical reaction

pathway.
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A logical workflow for the synthesis of 2-Aminobutane Carbonate.
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The acid-base reaction pathway for the formation of 2-Aminobutane Carbonate.

 To cite this document: BenchChem. [Discovery and history of 2-Aminobutane carbonate in
chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178581#discovery-and-history-of-2-aminobutane-
carbonate-in-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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